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Compound of Interest

Compound Name: Triphenyl vinyl tin

Cat. No.: B15342292

An In-depth Technical Guide to the Stability and Storage of Triphenyl Vinyl Tin
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage
conditions for triphenyl vinyl tin. Due to the limited availability of stability data for triphenyl
vinyl tin specifically, this document leverages data from closely related triphenyltin (TPT)
compounds, such as triphenyltin chloride, to provide a robust framework for its handling and
storage.

Chemical Identity and Properties

Triphenyl vinyl tin, with the chemical formula C20H1sSn, is an organotin compound. A clear
understanding of its chemical and physical properties is fundamental to its appropriate handling
and storage.

Property Value

Molecular Formula C20H18Sn

Molecular Weight 377.07 g/mol
Appearance White crystalline solid

Solubilit Insoluble in water, but soluble in organic
olubility _
solvents like benzene and toluene.[1]
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Stability of Triphenyltin Compounds

Triphenyltin compounds are known to be sensitive to degradation under various environmental
conditions. The primary degradation pathways involve the sequential cleavage of the tin-carbon
bonds. Photodegradation is a significant factor in the breakdown of these compounds.

Degradation Pathways

The degradation of triphenyltin compounds proceeds through a stepwise dephenylation,
yielding diphenyltin (DPT) and subsequently monophenyltin (MPT) derivatives. This process
can be initiated by factors such as light and heat.
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Caption: Degradation pathway of triphenyl vinyl tin.

Quantitative Stability Data

The following table summarizes available quantitative data on the stability of triphenyltin
chloride, which can be used as a proxy for triphenyl vinyl tin.

Compound Condition Parameter Value Reference
Triphenyltin Clay ] ~19% after 42

_ _ Degradation [2]
Chloride sediment/water days
Triphenyltin Photoelectrocatal ~ Kinetic Constant )

) ) 0.011 min—1 [3]
Chloride ysis (PEC) (K)
Triphenyltin Photoelectro- Kinetic Constant )

) 0.219 min—? [3]
Chloride Fenton (PEF) (K)
Triphenyltin Coupled PEC- Kinetic Constant )

) 0.274 min—1 [3]
Chloride PEF (K)
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These data indicate that triphenyltin compounds are susceptible to degradation, a process that
is significantly accelerated by photo-electrochemical conditions.

Recommended Storage and Handling

Given the sensitivity of triphenyltin compounds to light and moisture, proper storage and
handling are crucial to maintain their integrity.

o Storage Conditions: Store in a tightly sealed, light-resistant container in a cool, dry, and well-
ventilated area. An inert atmosphere (e.g., argon or nitrogen) is recommended for long-term
storage to prevent degradation.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.

» Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
dust. Use appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

Experimental Protocols for Stability Assessment

The stability of triphenyl vinyl tin can be assessed by monitoring the concentration of the
parent compound and the appearance of its degradation products (diphenyltin and
monophenyltin derivatives) over time under controlled conditions. High-Performance Liquid
Chromatography (HPLC) and Gas Chromatography (GC) are common analytical techniques for
this purpose.

Sample Preparation

A general procedure for preparing samples for chromatographic analysis involves:

o Extraction: The triphenyltin compound and its degradation products are extracted from the
sample matrix (e.g., a stability study solution) using an appropriate organic solvent.

o Derivatization (for GC analysis): For GC analysis, the phenyltin compounds are often
converted to their more volatile hydride or alkylated derivatives. This can be achieved by
reacting the extracted compounds with a Grignard reagent.
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o Clean-up: The extract may need to be cleaned up to remove interfering substances. This can
be done using solid-phase extraction (SPE) with a suitable sorbent.

Analytical Methodologies

The following provides an example of an experimental workflow for the analysis of triphenyltin

compounds.
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Caption: Experimental workflow for stability analysis.

¢ Column: A reversed-phase C18 column is typically used.
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e Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic
solvent (e.g., methanol or acetonitrile).

o Detection: UV detection or mass spectrometry (MS) for higher sensitivity and specificity.
e Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

« Injection: Splitless injection is often used for trace analysis.

o Carrier Gas: Helium or hydrogen.

o Oven Program: A temperature gradient is used to separate the analytes.

o Detection: Mass spectrometry (MS) or a flame photometric detector (FPD) with a tin-
selective filter.

Conclusion

While specific stability data for triphenyl vinyl tin is scarce, the information available for other
triphenyltin compounds provides a strong basis for its proper storage and handling. Itis a
compound that is susceptible to degradation, particularly when exposed to light. Therefore,
storage in a cool, dark, and dry environment is essential to maintain its purity and integrity. For
guantitative analysis and stability studies, established chromatographic methods such as HPLC
and GC are reliable and sensitive. Researchers, scientists, and drug development
professionals should adhere to these guidelines to ensure the quality and reliability of their
work with triphenyl vinyl tin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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